N-(α-Linolenoyl) Tyrosine
N-(α-Linolenoyl) Tyrosine
Certain chronic neurologic disorders, such as Parkinson’s disease, are caused by an insufficiency of the neurotransmitter dopamine secondary to the degeneration of substantia nigra dopaminergic neurons. N-(α-Linolenoyl) tyrosine (NALT) is a simple α-amide conjugate between the ω-3 essential fatty acid α-linolenate and the amino acid tyrosine. α-Linolenate is an important precursor to docosahexaenoic acid (DHA), a prominent brain polyunsaturated fatty acid, while tyrosine is the metabolic precursor for neuronal dopamine synthesis. NALT was prepared as a method for enhancing central nervous system (CNS) dopamine content by facilitated transport of the tyrosine precursor across the blood-brain barrier. In experimental rat models of dopamine insufficiency, NALT increased CNS dopamine levels and exhibited an activity profile consistent with an anti-Parkinson’s therapeutic agent.
Brand Name:
Vulcanchem
CAS No.:
259143-19-6
VCID:
VC0121887
InChI:
InChI=1S/C27H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(30)28-25(27(31)32)22-23-18-20-24(29)21-19-23/h3-4,6-7,9-10,18-21,25,29H,2,5,8,11-17,22H2,1H3,(H,28,30)(H,31,32)/b4-3-,7-6-,10-9-/t25-/m0/s1
SMILES:
CCC=CCC=CCC=CCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
Molecular Formula:
C27H39NO4
Molecular Weight:
441.612
N-(α-Linolenoyl) Tyrosine
CAS No.: 259143-19-6
Reference Standards
VCID: VC0121887
Molecular Formula: C27H39NO4
Molecular Weight: 441.612
CAS No. | 259143-19-6 |
---|---|
Product Name | N-(α-Linolenoyl) Tyrosine |
Molecular Formula | C27H39NO4 |
Molecular Weight | 441.612 |
IUPAC Name | (2S)-3-(4-hydroxyphenyl)-2-[[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]amino]propanoic acid |
Standard InChI | InChI=1S/C27H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(30)28-25(27(31)32)22-23-18-20-24(29)21-19-23/h3-4,6-7,9-10,18-21,25,29H,2,5,8,11-17,22H2,1H3,(H,28,30)(H,31,32)/b4-3-,7-6-,10-9-/t25-/m0/s1 |
Standard InChIKey | DEQLZTQITSWABQ-GMOGWPNXSA-N |
SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Description | Certain chronic neurologic disorders, such as Parkinson’s disease, are caused by an insufficiency of the neurotransmitter dopamine secondary to the degeneration of substantia nigra dopaminergic neurons. N-(α-Linolenoyl) tyrosine (NALT) is a simple α-amide conjugate between the ω-3 essential fatty acid α-linolenate and the amino acid tyrosine. α-Linolenate is an important precursor to docosahexaenoic acid (DHA), a prominent brain polyunsaturated fatty acid, while tyrosine is the metabolic precursor for neuronal dopamine synthesis. NALT was prepared as a method for enhancing central nervous system (CNS) dopamine content by facilitated transport of the tyrosine precursor across the blood-brain barrier. In experimental rat models of dopamine insufficiency, NALT increased CNS dopamine levels and exhibited an activity profile consistent with an anti-Parkinson’s therapeutic agent. |
Synonyms | NALT |
Reference | 1.Martin, J.B. Molecular basis of the neurodegenerative disorders. New England Journal of Medicine 340, 1970-1980 (1999). |
PubChem Compound | 35020415 |
Last Modified | Nov 11 2021 |
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